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Compound of Interest

Compound Name: cis-2-Pentene

Cat. No.: B165939

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling protocols for cis-2-
Pentene, a highly flammable and reactive hydrocarbon. The information is intended to support
laboratory research and development activities by ensuring the safe use and management of
this chemical.

Chemical and Physical Properties

cis-2-Pentene is a colorless liquid with a disagreeable hydrocarbon-like odor.[1][2] It is
important to be familiar with its physical and chemical properties to handle it safely.
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Property Value Source(s)
Molecular Formula C5H10 [3]
Molecular Weight 70.13 g/mol [3]
CAS Number 627-20-3 [3]
Boiling Point 37-38 °C (lit.) [3]
Melting Point -180 °C (lit.) [3]
Flash Point -27 °C (-16.6 °F) [4]
Density 0.65 g/mL at 25 °C (lit.) [3]
Vapor Pressure 8.17 psi (20 °C) [3]
Water Solubility Insoluble or difficult to mix [5]
Appearance Colorless liquid [2]

Disagreeable, hydrocarbon-
Odor i [11[2]
ike

Hazard Identification and Classification

cis-2-Pentene is classified as a highly flammable liquid and vapor.[5] It poses a significant fire
hazard and can form explosive mixtures with air.[5] While it is not classified for acute toxicity
(oral, dermal, or inhalation), skin corrosion/irritation, or serious eye damage/irritation based on
available data, it may cause irritation to the eyes, respiratory system, and skin.[5][6] Ingestion
may cause lung damage.[6]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[5]

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


http://www.orgsyn.org/content/pdfs/procedures/v80p0133.pdf
http://www.orgsyn.org/content/pdfs/procedures/v80p0133.pdf
http://www.orgsyn.org/content/pdfs/procedures/v80p0133.pdf
http://www.orgsyn.org/content/pdfs/procedures/v80p0133.pdf
http://www.orgsyn.org/content/pdfs/procedures/v80p0133.pdf
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.1016/j.crci.2018.09.002/
http://www.orgsyn.org/content/pdfs/procedures/v80p0133.pdf
http://www.orgsyn.org/content/pdfs/procedures/v80p0133.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
http://www.chem.rochester.edu/notvoodoo/pages/reaction.php?page=quench
https://pubchem.ncbi.nlm.nih.gov/compound/cis-2-PENTENE
http://www.chem.rochester.edu/notvoodoo/pages/reaction.php?page=quench
https://www.benchchem.com/product/b165939?utm_src=pdf-body
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
http://orgsyn.org/content/pdfs/procedures/v77p0231.pdf
http://orgsyn.org/content/pdfs/procedures/v77p0231.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o H304: May be fatal if swallowed and enters airways.[7]

Safe Handling and Storage
Engineering Controls

o Work with cis-2-pentene should be conducted in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[8]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5]

e Ground and bond containers and receiving equipment to prevent static discharge, which can
be an ignition source.[5]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[5][8]

o Respiratory Protection: If ventilation is inadequate, use a suitable respiratory protective
device.[5] For high concentrations, a self-contained breathing apparatus (SCBA) may be
necessary.[9]

General Handling Precautions

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[5]

Take precautionary measures against static discharges.[6]

Avoid contact with skin and eyes.[8]

Avoid breathing vapors or mist.[7]

Wash hands thoroughly after handling and before breaks.[5]

Storage
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» Store in a cool, dry, and well-ventilated area in a tightly sealed container.[8]
» Store away from incompatible materials, particularly strong oxidizing agents.[1]
o Keep in a flammables storage cabinet.

Experimental Protocols and Workflows
General Workflow for Handling cis-2-Pentene

The following diagram illustrates a general workflow for the safe handling of cis-2-pentene in a
laboratory setting.
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Safe Handling Workflow for cis-2-Pentene
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Caption: General workflow for handling cis-2-Pentene.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b165939?utm_src=pdf-body-img
https://www.benchchem.com/product/b165939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Example: Olefin Metathesis

cis-2-Pentene can be used as a substrate in olefin metathesis reactions. These reactions are
typically catalyzed by transition metal complexes and should be carried out under an inert
atmosphere (e.g., nitrogen or argon) due to the sensitivity of the catalysts to air and moisture.

Methodology:

Glassware Preparation: All glassware should be oven-dried and cooled under a stream of
inert gas before use.

e Solvent and Reagent Preparation: If a solvent is used, it should be anhydrous. cis-2-
Pentene should be handled under an inert atmosphere.

o Reaction Setup: Assemble the reaction apparatus (e.g., a Schlenk flask with a condenser) in
a fume hood. The system should be purged with an inert gas.

o Reagent Addition: The catalyst is added to the reaction flask, followed by the solvent (if any)
and then cis-2-Pentene via a syringe or cannula.

o Reaction Monitoring: The reaction progress can be monitored by techniques such as gas
chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy by taking aliquots
from the reaction mixture at regular intervals.

e Reaction Quenching: Once the reaction is complete, it is quenched by the addition of an
appropriate reagent (e.g., ethyl vinyl ether for Grubbs' catalysts). The quenching procedure
should be performed cautiously, especially for large-scale reactions.

e Work-up and Purification: The product mixture is then worked up to remove the catalyst and
any byproducts. This may involve filtration through silica gel or celite, followed by distillation
or chromatography to isolate the desired product.

Experimental Example: Hydrogenation

The hydrogenation of cis-2-pentene to pentane is another common reaction. This is typically
carried out using a heterogeneous catalyst such as palladium on carbon (Pd/C) or platinum on
carbon (Pt/C) under a hydrogen atmosphere.
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Methodology:

o Reaction Setup: A pressure vessel (e.g., a Parr shaker or a flask with a balloon of hydrogen)
is required. The vessel is charged with cis-2-pentene, a solvent (if necessary, though
solvent-free is possible), and the catalyst.

« Inerting the System: The reaction vessel is purged several times with an inert gas (e.g.,
nitrogen or argon) to remove air, and then with hydrogen.

o Reaction Conditions: The vessel is pressurized with hydrogen to the desired pressure and
may be heated or stirred to facilitate the reaction.

» Reaction Monitoring: The reaction progress is monitored by the uptake of hydrogen or by
analyzing aliquots using GC.

e Reaction Completion and Work-up: Once the reaction is complete, the hydrogen pressure is
carefully released, and the system is purged with an inert gas. The catalyst is removed by
filtration through a pad of celite. The filtrate, containing the product (pentane), can be purified
by distillation if necessary.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Move the person to fresh air. If
breathing is difficult, provide
) oxygen. If breathing has
Inhalation ) s [5][10]
stopped, give artificial
respiration. Seek medical

attention.

Remove contaminated
clothing. Wash the affected

Skin Contact area with soap and water. If [5][10]
irritation persists, seek medical

attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [5][10]
upper and lower eyelids. Seek

medical attention.

Do NOT induce vomiting. If the
) person is conscious, rinse their
Ingestion _ [51[7]
mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam.[5]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[5]

o Specific Hazards: The vapor is heavier than air and may travel a considerable distance to an
ignition source and flash back. Containers may explode when heated.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]
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Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Eliminate all ignition sources. Wear
appropriate personal protective equipment.[5]

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]

o Containment and Clean-up: Absorb the spill with an inert material (e.g., sand, vermiculite)
and place it in a suitable, labeled container for disposal.[11]

Disposal Considerations

» Waste Disposal: Dispose of cis-2-pentene and any contaminated materials in accordance
with local, state, and federal regulations.[5] It should be treated as hazardous waste.

o Container Disposal: Empty containers may retain product residues and should be handled as
hazardous. Do not reuse empty containers.

Logical Relationships in Emergency Response

The following diagram illustrates the logical steps to be taken in an emergency involving cis-2-
pentene.
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Emergency Response Logic for cis-2-Pentene
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Caption: Emergency response logic for cis-2-Pentene.
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This guide is intended to provide a framework for the safe handling of cis-2-pentene. It is not a
substitute for a thorough risk assessment, which should be conducted for any specific
experimental procedure. Always consult the most recent Safety Data Sheet (SDS) for the most
up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165939?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

